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An In-depth Technical Guide to the Half-life and Decay Characteristics of Uranium-237

This technical guide provides a comprehensive overview of the nuclear properties of Uranium-
237 (U-237), focusing on its half-life and decay characteristics. The information is intended for

researchers, scientists, and professionals in drug development who may utilize this isotope in

their work.

Core Properties of Uranium-237
Uranium-237 is a radioactive isotope of uranium with a mass number of 237. Its nucleus

contains 92 protons and 145 neutrons.[1] It does not occur naturally in significant quantities

and is produced artificially.[2]

Production of Uranium-237
Uranium-237 is primarily produced through nuclear reactions involving Uranium-238 or

Plutonium-241. Common production methods include:

Neutron Irradiation of Uranium-238: Fast neutron bombardment of U-238 can induce an (n,

2n) reaction, ejecting two neutrons and forming U-237.[1][3]

Photonuclear Reaction with Uranium-238: Irradiation of U-238 with high-energy gamma

quanta can lead to a (γ, n) reaction, resulting in the formation of U-237.[4]

Alpha Decay of Plutonium-241: Uranium-237 is a daughter product of the alpha decay of

Plutonium-241 (Pu-241).[5][6]
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Decay Characteristics
Uranium-237 undergoes 100% beta-minus (β-) decay, transforming into Neptunium-237 (Np-

237).[1][5] This process involves the conversion of a neutron into a proton within the nucleus,

with the emission of a beta particle (an electron) and an antineutrino.[7]

The decay scheme can be represented as:

²³⁷U → ²³⁷Np + e⁻ + ν̅ₑ

Half-life and Decay Constant
The half-life of Uranium-237 is a critical parameter for any application. The accepted value is

approximately 6.75 days.[5][6][8] More precise measurements report the half-life as 6.752 ±

0.002 days.[1]

Decay Energy
The total energy released during the decay of a single Uranium-237 atom (Q-value) is

approximately 518.6 keV.[9] This energy is shared between the emitted beta particle and the

antineutrino. The maximum kinetic energy of the beta particle can approach this Q-value,

though the average energy is significantly lower.[5][10] The beta decay energy is more

specifically stated as 518.565 ± 0.555 keV.[6]

Data Presentation
The quantitative data for the decay of Uranium-237 are summarized in the tables below for

clarity and ease of comparison.
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Property Value Reference

Half-life 6.752 ± 0.002 days [1]

Decay Mode 100% Beta-minus (β-) [1][5]

Parent Nuclide Uranium-237 (²³⁷U)

Daughter Nuclide Neptunium-237 (²³⁷Np) [5][11]

Q-value (Total Decay Energy) 518.6 ± 0.6 keV [9]

Beta Decay Energy (Endpoint) 518.565 ± 0.555 keV [6]

Table 1: Key Decay Properties of Uranium-237

The beta decay of Uranium-237 can populate various excited states of the daughter nucleus,

Neptunium-237. These excited states de-excite through the emission of gamma rays and

conversion electrons.

Energy (keV) Transition Probability (%) Nature

147.7 1.3 Allowed

186.2 2.9 Super-allowed

237.2 48.2 1st Forbidden

251.1 40.9 1st Forbidden

459.1 7.0 1st Forbidden Unique

Table 2: Beta Transitions in the Decay of Uranium-237[9]

Following the beta decay, a cascade of gamma rays is emitted as Neptunium-237 transitions to

its ground state.
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Energy (keV)
Emission Probability per 100

decays
Multipolarity

13.81 48.8 M1+0.1%E2

26.34 22 E1

33.20 23 M1+1.66%E2

43.42 4.3 M1+16.8%E2

59.54 73.7 E1

64.83 1.80 E1

164.61 5.02 E2

208.00 84.8 E1

Table 3: Principal Gamma Transitions in the Decay of Uranium-237[9]

Experimental Protocols
The determination of the half-life and decay characteristics of Uranium-237 involves several

key experimental techniques.

Production and Separation of Uranium-237
A common method for producing U-237 for experimental purposes is the irradiation of a

Uranium-238 target with fast neutrons.

Irradiation: A sample of highly purified Uranium-238 (often in the form of U₃O₈) is irradiated

with a high flux of fast neutrons in a nuclear reactor or from a cyclotron.[3]

Chemical Separation: After irradiation, the target material contains a mixture of uranium

isotopes and fission products. Radiochemical separation techniques are employed to isolate

the Uranium-237. This often involves dissolving the target in nitric acid and using solvent

extraction or ion-exchange chromatography to separate uranium from other elements.[3]

Half-life Measurement
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The half-life of U-237 can be determined by measuring the decrease in its activity over time.

Sample Preparation: A purified sample of U-237 is prepared for radiation counting.

Activity Measurement: The activity of the sample is measured at regular intervals using a

suitable radiation detector, such as a Geiger-Müller counter, a proportional counter, or a

gamma-ray spectrometer.[3]

Data Analysis: The natural logarithm of the count rate (activity) is plotted against time. The

data points should fall on a straight line, and the slope of this line is equal to the negative of

the decay constant (λ). The half-life (T₁/₂) is then calculated using the formula: T₁/₂ = ln(2) /

λ.

Gamma-ray Spectroscopy
To characterize the gamma emissions from the decay of U-237, high-resolution gamma-ray

spectroscopy is employed.

Detection: A high-purity germanium (HPGe) detector is used to measure the energy

spectrum of the gamma rays emitted from a U-237 source.

Energy and Intensity Calibration: The spectrometer is calibrated using standard radioactive

sources with well-known gamma-ray energies and intensities.

Spectral Analysis: The resulting gamma-ray spectrum is analyzed to identify the energies

and relative intensities of the various gamma transitions. This information is crucial for

constructing the decay scheme.[12]

Visualizations
The following diagrams illustrate the decay pathway of Uranium-237 and a typical

experimental workflow for its characterization.

²³⁷U
(Z=92, N=145)

²³⁷Np*
(Z=93, N=144)
(Excited States)

β⁻ decay
(T₁/₂ = 6.75 d) ²³⁷Np

(Z=93, N=144)
(Ground State)

γ emission
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Click to download full resolution via product page

Caption: Decay pathway of Uranium-237 to Neptunium-237.
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Caption: Experimental workflow for U-237 characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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